Cas no 27473-55-8 (5-Isoxazolemethanol,3-(2-furanyl)-)

• Product Name: 5-Isoxazolemethanol,3-(2-furanyl)-
• CAS No: 27473-55-8
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 251213
• PubChem ID: 15458986
• Update Time: 2025-04-19

5-Isoxazolemethanol,3-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanol,3-(2-furanyl)-
• 5-Isoxazolemethanol,3-(2-furyl)- (8CI)
• 27473-55-8
• (3-(furan-2-yl)isoxazol-5-yl)methanol

• Inchi： 1S/C8H7NO3/c10-5-6-4-7(9-12-6)8-2-1-3-11-8/h1-4,10H,5H2
• InChI Key： MYWNCIQWMVRZCY-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C2=CC=CO2)=N1

Computed Properties

• Exact Mass: 165.04261
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.4